Cas no 1221820-83-2 ((1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane)

• Product Name: (1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane
• CAS No: 1221820-83-2
• MF: C₇H₁₀F₃N
• MW: 165.156212329865
• CID: 5098308
• PubChem ID: 47003451
• Update Time: 2023-11-24

(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane Chemical and Physical Properties

Names and Identifiers

• Rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane
• (1R,6R,7R)-7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane
• (1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane

• Inchi： 1S/C7H10F3N/c8-7(9,10)5-4-2-1-3-11-6(4)5/h4-6,11H,1-3H2/t4-,5-,6-/m1/s1
• InChI Key： CEPLETWJBJZUIU-HSUXUTPPSA-N
• SMILES： FC([C@H]1[C@H]2[C@@H]1CCCN2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 166
• XLogP3: 1.8
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes